Cas no 2253632-22-1 (4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2))

• Product Name: 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2)
• CAS No: 2253632-22-1
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 5326943
• Update Time: 2025-06-20

4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H12N2O2S.ClH/c12-9(13)7-5-14-8(11-7)3-6-1-2-10-4-6;/h5-6,10H,1-4H2,(H,12,13);1H
• InChI Key： OCSYNNCDUOXTHD-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)C1SC=C(C(=O)O)N=1.Cl

Additional information on 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2)

Introduction to 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2253632-22-1, specifically named as 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2), represents a fascinating intersection of heterocyclic chemistry and medicinal pharmacology. Thiazole derivatives have long been recognized for their diverse biological activities, and this particular compound exemplifies the innovative approaches being taken in the development of novel therapeutic agents. The structural motif of this molecule combines a thiazole ring—a sulfur-containing heterocycle—with a pyrrolidine side chain, creating a scaffold that is both pharmacologically relevant and mechanistically intriguing.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have highlighted the potential of thiazole-based compounds as modulators of various biological pathways. The presence of the 4-thiazolecarboxylic acid moiety suggests that this compound may exhibit properties such as acid-base balance modulation or enzyme inhibition, which are critical in addressing a range of metabolic and inflammatory disorders. Furthermore, the hydrochloride (1:2) salt form indicates that the compound has been optimized for solubility and stability, enhancing its suitability for pharmaceutical applications.

In the context of contemporary drug discovery, the 2-(3-pyrrolidinylmethyl) substituent plays a pivotal role in determining the compound's pharmacokinetic profile. Pyrrolidine derivatives are well-documented for their ability to enhance binding affinity to biological targets, often due to favorable interactions with amino acid residues in protein binding pockets. This feature makes 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2) a promising candidate for further investigation in areas such as oncology, neurology, and immunomodulation.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation therapeutics. Researchers have leveraged high-throughput screening (HTS) and virtual screening techniques to identify molecules with similar scaffolds that exhibit enhanced efficacy or reduced toxicity. The thiazole-pyrrolidine hybrid has emerged as a particularly potent framework for designing small-molecule inhibitors targeting key enzymes involved in disease pathways.

The synthesis of 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the pyrrolidinylmethyl group requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact while improving scalability.

From a medicinal chemistry perspective, understanding the physicochemical properties of this compound is essential for its successful translation into clinical applications. Parameters such as logP (partition coefficient), pKa values, and solubility are critical determinants of drug bioavailability and distribution. The hydrochloride salt form not only improves solubility but also ensures consistent dosing by providing a stable crystalline form. These attributes make 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2) an attractive candidate for further preclinical development.

The biological activity profile of this compound has been preliminarily explored through in vitro assays targeting enzymes such as kinases and phosphodiesterases. Preliminary data suggest that it may exhibit inhibitory effects on pathways relevant to cancer progression or neurodegenerative diseases. While these findings are promising, further studies are necessary to elucidate its mechanism of action and assess its potential therapeutic window.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2). Predictive models can forecast binding affinities and ADME (Absorption Distribution Metabolism Excretion) properties based on molecular descriptors derived from its structure. This computational approach complements traditional experimental screening by providing rapid insights into compound viability before costly wet-lab testing begins.

In conclusion,4-Thiazolecarboxylic acid, 2-(3-pyrrolidinylmethyl)-, hydrochloride (1:2) represents a significant advancement in medicinal chemistry due to its innovative structure-activity relationship features combined with optimized physicochemical properties for drug development purposes.CAS no2253632-22-1 stands testamentto ongoing research efforts aimed at creating novel therapeutic agents that address unmet medical needs through rational designand cutting-edge synthetic methodologies.